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Compound of Interest

Compound Name: TZD18

Cat. No.: B1682655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TZD18 is a synthetic, non-thiazolidinedione compound that functions as a dual agonist for

Peroxisome Proliferator-Activated Receptor alpha (PPARα) and Peroxisome Proliferator-

Activated Receptor gamma (PPARγ). As a ligand for these nuclear receptors, TZD18 plays a

role in the regulation of genes involved in lipid metabolism, inflammation, and cellular

proliferation and differentiation. Notably, TZD18 has demonstrated anti-proliferative and pro-

apoptotic effects in various cancer cell lines, including glioblastoma and breast cancer, making

it a compound of interest for oncological research and drug development.[1][2]

These application notes provide a detailed protocol for the preparation of a TZD18 stock

solution for use in cell culture experiments, ensuring reproducibility and optimal performance.

The provided methodologies and data are intended to guide researchers in accurately

preparing and applying TZD18 for in vitro studies.

Data Presentation
The following table summarizes the key quantitative data for the preparation and use of TZD18
stock solutions.
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Parameter Value Source

Molecular Weight 477.58 g/mol [3]

Appearance Solid powder N/A

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [3]

Typical Stock Concentration 10 mM General laboratory practice

Recommended Working

Concentration

30 µM (for MCF-7 and MDA-

MB-231 breast cancer cells)
[1]

Storage of Stock Solution -20°C for long-term storage [3]

Storage of Dry Powder

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years)

[3]

Experimental Protocols
Materials

TZD18 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile, filtered pipette tips

Analytical balance

Vortex mixer

Sterile cell culture medium appropriate for the cell line of interest

Cell culture flasks or plates
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Protocol 1: Preparation of a 10 mM TZD18 Stock
Solution
This protocol describes the preparation of 1 mL of a 10 mM TZD18 stock solution in DMSO.

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing TZD18:

Accurately weigh 4.78 mg of TZD18 powder using an analytical balance.

Calculation: To prepare a 10 mM (0.010 mol/L) solution, the required mass is calculated as

follows: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass

(mg) = 0.010 mol/L x 0.001 L x 477.58 g/mol x 1000 mg/g = 4.7758 mg ≈ 4.78 mg

Dissolution:

Transfer the weighed TZD18 powder into a sterile conical-bottom polypropylene tube.

Add 1 mL of sterile DMSO to the tube.

Vortex the tube thoroughly until the TZD18 powder is completely dissolved. Visually

inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

Dispense the 10 mM TZD18 stock solution into smaller, single-use aliquots (e.g., 20-50

µL) in sterile polypropylene tubes. This is crucial to avoid repeated freeze-thaw cycles

which can degrade the compound.

Label each aliquot clearly with the compound name (TZD18), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C for long-term storage.
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Protocol 2: Preparation of Working Solutions and Cell
Treatment
This protocol outlines the dilution of the TZD18 stock solution to a final working concentration

for treating cells in culture. The example provided is for a final concentration of 30 µM.

Thawing the Stock Solution:

Remove one aliquot of the 10 mM TZD18 stock solution from the -20°C freezer and thaw it

at room temperature.

Dilution to Working Concentration:

Prepare the desired volume of complete cell culture medium.

To achieve a final concentration of 30 µM TZD18, dilute the 10 mM stock solution 1:333.33

in the cell culture medium.

Example Calculation for 10 mL of medium:

(Concentrationstock) x (Volumestock) = (Concentrationfinal) x (Volumefinal)

(10,000 µM) x (Vstock) = (30 µM) x (10,000 µL)

Vstock = (30 µM x 10,000 µL) / 10,000 µM = 30 µL

Add 30 µL of the 10 mM TZD18 stock solution to 9.97 mL of pre-warmed complete cell

culture medium to achieve a final volume of 10 mL and a final TZD18 concentration of 30

µM.

Important Note on Solvent Concentration: The final concentration of DMSO in the cell

culture medium should be kept as low as possible, typically below 0.5% (v/v), to avoid

solvent-induced cytotoxicity. In the example above, the final DMSO concentration is 0.3%,

which is generally well-tolerated by most cell lines. A vehicle control (medium containing

the same final concentration of DMSO without TZD18) should always be included in

experiments.
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Cell Treatment:

Remove the existing medium from the cultured cells.

Add the freshly prepared medium containing the desired concentration of TZD18 to the

cells.

Incubate the cells for the desired experimental duration.

Mandatory Visualizations
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Caption: Experimental workflow for TZD18 stock solution preparation and cell treatment.
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Caption: TZD18 signaling pathway in cancer cells leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

